Cas no 74233-41-3 (3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one)

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one is a cyclic enone compound characterized by its ketone and conjugated double bond functionalities. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of fragrances, pharmaceuticals, and specialty chemicals. The presence of the 3-oxobutyl side chain enhances its utility in alkylation and condensation reactions. Its stability under controlled conditions and well-defined molecular architecture make it a valuable building block for constructing complex frameworks. The compound’s purity and consistent performance are critical for reproducible results in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one structure
74233-41-3 structure
Product name:3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
CAS No:74233-41-3
MF:C13H20O2
MW:208.296704292297
MDL:MFCD27968930
CID:572778
PubChem ID:592057

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3,5,5-trimethyl-4-(3-oxobutyl)-
    • 3,5,5-Trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
    • InChI=1/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
    • GSTVTHMQXVKNQF-UHFFFAOYSA-N
    • 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-
    • 4-(3-keto-butyl)-3,5,5-trimethyl-cyclohex-2-en-1-on
    • 3-Oxo-7,8-dihydro-.alpha.-ionone
    • BS-1364
    • EINECS 277-784-8
    • DTXSID70995712
    • 74233-41-3
    • 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one #
    • EN300-19461967
    • NS00060559
    • GSTVTHMQXVKNQF-UHFFFAOYSA-
    • 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
    • MDL: MFCD27968930
    • Inchi: InChI=1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
    • InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
    • SMILES: CC1=CC(=O)CC(C1CCC(=O)C)(C)C

Computed Properties

  • Exact Mass: 208.146329876g/mol
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.1Ų

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19461967-0.1g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
0.1g
$1232.0 2023-09-17
TRC
T796380-10mg
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
74233-41-3
10mg
$1642.00 2023-05-17
TRC
T796380-1mg
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
74233-41-3
1mg
$207.00 2023-05-17
Enamine
EN300-19461967-5.0g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
5g
$4060.0 2023-05-24
Enamine
EN300-19461967-1g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
1g
$1400.0 2023-09-17
Enamine
EN300-19461967-0.5g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
0.5g
$1344.0 2023-09-17
Enamine
EN300-19461967-0.05g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
0.05g
$1176.0 2023-09-17
Enamine
EN300-19461967-2.5g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
2.5g
$2745.0 2023-09-17
Enamine
EN300-19461967-0.25g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
0.25g
$1288.0 2023-09-17
Enamine
EN300-19461967-10g
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
74233-41-3
10g
$6020.0 2023-09-17

Additional information on 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one

Comprehensive Overview of 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3)

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3) is a specialized organic compound with a unique molecular structure, combining cyclohexenone and ketone functionalities. This compound has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. Its structural features, including the 3-oxobutyl side chain and the cyclohexenone core, make it a versatile building block for various applications.

In recent years, the demand for sustainable and bio-based chemicals has surged, aligning with global trends toward green chemistry. Researchers are exploring the potential of 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one as a precursor in the synthesis of natural fragrance compounds and flavor enhancers. Its compatibility with enzymatic catalysis and low environmental impact processes positions it as a promising candidate for eco-friendly industrial applications.

The compound's CAS No. 74233-41-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Users often inquire about its physical properties (e.g., melting point, solubility) and synthetic routes, highlighting the need for detailed technical data. Additionally, its role in cosmetic formulations and aroma chemistry has sparked interest among formulators seeking innovative ingredients.

From a structural-activity relationship perspective, the 3-oxobutyl moiety in 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one contributes to its reactivity, enabling modifications for targeted applications. For instance, it serves as a key intermediate in the production of terpenoid derivatives, which are widely used in perfumery and functional materials. The compound's cyclohexenone ring also offers opportunities for stereoselective transformations, a hot topic in modern synthetic chemistry.

As the industry shifts toward high-value specialty chemicals, 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one stands out due to its multifunctional utility. Its compatibility with catalytic hydrogenation and oxidation reactions makes it a valuable asset in process optimization studies. Furthermore, its potential in biocatalysis aligns with the growing demand for enzyme-mediated synthesis, a trend driven by advancements in biotechnology.

In conclusion, 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3) exemplifies the intersection of innovation and practical application in organic chemistry. Its diverse uses, from fragrance development to advanced material synthesis, underscore its importance in both academic research and industrial production. Future studies may explore its scalability and environmental footprint, addressing key concerns in the sustainable chemical industry.

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